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Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1278919

An In-depth Technical Guide to 2-Bromo-4-hydroxybenzaldehyde

This technical guide provides a comprehensive overview of 2-Bromo-4-
hydroxybenzaldehyde, a key aromatic aldehyde intermediate. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
identity, properties, synthesis, and reactivity.

Chemical Structure and IUPAC Name

2-Bromo-4-hydroxybenzaldehyde is a substituted aromatic compound featuring a benzene
ring functionalized with a bromo, a hydroxyl, and an aldehyde group.

IUPAC Name: 2-bromo-4-hydroxybenzaldehyde[1]

Molecular Formula: C7HsBrO2[1][2][3]

Canonical SMILES: C1=CC(=C(C=C10)Br)C=0[1]

InChl: InChI=1S/C7H5BrO2/c8-7-3-6(10)2-1-5(7)4-9/h1-4,10H[1]

InChlKey: OCBOCCOUCDGNKX-UHFFFAOYSA-N[1]

The structure is characterized by an aldehyde group and a bromine atom positioned ortho to
each other on the benzene ring, with a hydroxyl group in the para position relative to the
aldehyde.
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Physicochemical Properties

The physical and chemical properties of 2-Bromo-4-hydroxybenzaldehyde are summarized
in the table below. These properties are crucial for its handling, storage, and application in
synthetic chemistry.

Property Value Source
Molecular Weight 201.02 g/mol [11[3114]
CAS Number 22532-60-1 [11[21[41[5]
Pale yellow to yellow-brown
Appearance , [3]
solid
Purity >97.5% [3]
Storage Conditions 2-8°C, under inert atmosphere  [3][4]

Synthesis of 2-Bromo-4-hydroxybenzaldehyde

The synthesis of 2-Bromo-4-hydroxybenzaldehyde can be achieved through various
methods. One common approach involves the bromination of a phenol derivative. A
representative experimental protocol is detailed below.

Experimental Protocol: Synthesis from m-Bromophenol

This procedure outlines the synthesis of 2-bromo-4-hydroxybenzaldehyde from m-
bromophenol.[5]

Materials:

e m-Bromophenol

e 30% aqueous sodium hydroxide solution
o Ethanol

e Chloroform
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10N Hydrochloric acid

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

A solution of 30% aqueous sodium hydroxide (160 mL) is mixed with 3-bromophenol (10.04
g, 58 mmol).[5]

The mixture is heated to a temperature of 70-75 °C.[5]

Ethanol (5 mL) is added to the mixture all at once.[5]

Chloroform (28 mL, 0.35 mol) is then added slowly in a dropwise manner while maintaining
the reaction temperature at 75 °C for 1 hour.[5]

After the addition is complete, the reaction mixture is stirred continuously at 75 °C for an
additional 3 hours.[5]

The mixture is then cooled to room temperature and acidified using 10N hydrochloric acid.[5]

Steam distillation is employed to remove the majority of by-products.[5]

The residue is cooled, and the resulting precipitate is separated by filtration.[5]

The crude product is purified using silica gel column chromatography with a hexane/ethyl
acetate (2:1, v/v) eluent to yield 2-bromo-4-hydroxybenzaldehyde.[5]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2-Bromo-4-

hydroxybenzaldehyde from m-bromophenol.
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Synthesis Workflow of 2-Bromo-4-hydroxybenzaldehyde
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Caption: Workflow for the synthesis of 2-Bromo-4-hydroxybenzaldehyde.
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Applications in Organic Synthesis

2-Bromo-4-hydroxybenzaldehyde serves as a versatile building block in organic synthesis.
Its functional groups—aldehyde, hydroxyl, and bromo—offer multiple reaction sites for
constructing more complex molecules. It is particularly valuable in the synthesis of various
heterocyclic compounds, which are fundamental scaffolds in the development of
pharmaceuticals and agrochemicals.[3] The reactive aldehyde and hydroxyl groups make it a
key intermediate for creating dyes and pigments.[3] The presence of the bromine atom also
allows for its use in metal-catalyzed cross-coupling reactions for further molecular elaboration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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